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Compound of Interest

Compound Name: 1-Bromo-3-t-butylthiobenzene

Cat. No.: B173181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Initial Note: Information regarding the specific compound 1-Bromo-3-t-butylthiobenzene is not

readily available in public databases. This guide will focus on the closely related and well-

documented compound, 1-Bromo-3-tert-butylbenzene. It is crucial to note that the presence of

a thioether group in the requested compound would significantly alter its chemical properties

and reactivity compared to the tert-butyl analog discussed herein.

Chemical Identity and Properties
1-Bromo-3-tert-butylbenzene is a brominated aromatic organic compound.[1] It serves as a

versatile building block in organic synthesis, particularly in the formation of complex molecules

for research in proteomics and drug discovery.[1][2]

Chemical Structure and Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b173181?utm_src=pdf-interest
https://www.benchchem.com/product/b173181?utm_src=pdf-body
https://www.scbt.com/p/1-bromo-3-tert-butyl-benzene-3972-64-3
https://www.scbt.com/p/1-bromo-3-tert-butyl-benzene-3972-64-3
https://store.apolloscientific.co.uk/product/1-bromo-3-tert-butylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 3972-64-3[1][2][3]

Molecular Formula C₁₀H₁₃Br[1]

IUPAC Name 1-bromo-3-(tert-butyl)benzene

Synonyms
3-tert-butylbromobenzene, m-Bromo-tert-

butylbenzene[1][4]

SMILES CC(C)(C)c1cccc(Br)c1

InChIKey FDXXHPYFJDKWJS-UHFFFAOYSA-N

Physicochemical Properties
Property Value Source

Molecular Weight 213.11 g/mol [1] Santa Cruz Biotechnology

Appearance
Colorless to light yellow, clear

liquid
TCI Chemicals

Boiling Point 223 °C TCI Chemicals

Flash Point 81 °C TCI Chemicals

Density 1.251 g/cm³ Apollo Scientific

Refractive Index 1.519 LookChem

Purity >98.0% (GC) TCI Chemicals

Experimental Protocols
Synthesis of 1-Bromo-3-tert-butylbenzene via
Hydrodediazoniation
A common method for the synthesis of 1-Bromo-3-tert-butylbenzene is through the

hydrodediazoniation of 2-bromo-4-tert-butylaniline.[5]
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2-bromo-4-tert-butylaniline

Concentrated Sulfuric Acid (H₂SO₄)

Acetic Acid (AcOH)

Sodium Nitrite (NaNO₂)

Ferrous(II) Sulfate Heptahydrate (FeSO₄·7H₂O)

N,N-Dimethylformamide (DMF)

Dichloromethane (CH₂Cl₂)

Aqueous Sodium Carbonate (Na₂CO₃)

Sodium Sulfate (Na₂SO₄)

Water (H₂O)

Procedure:

Diazotization:

Dissolve 2-bromo-4-tert-butylaniline in acetic acid.

Add concentrated sulfuric acid to the solution.

Cool the mixture in an ice-salt bath to below 10 °C.

Slowly add a solution of sodium nitrite in water dropwise with vigorous stirring, maintaining

the temperature below 10 °C.

Hydrodediazoniation:

In a separate flask, prepare a mixture of ferrous(II) sulfate heptahydrate and N,N-

dimethylformamide.

Add the previously prepared diazonium salt solution to this mixture with stirring.
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Work-up and Purification:

Dilute the reaction mixture with water and extract the product with dichloromethane.

Wash the combined organic layers with aqueous sodium carbonate and then with water.

Dry the organic layer over sodium sulfate and concentrate under reduced pressure.

Distill the residue under vacuum to yield pure 1-bromo-3-tert-butylbenzene.[5]

Applications in Research and Drug Development
1-Bromo-3-tert-butylbenzene is a key intermediate in organic synthesis. The bromine atom

provides a reactive site for various coupling reactions, while the bulky tert-butyl group can be

leveraged to influence the steric and electronic properties of the final molecule.

Cross-Coupling Reactions: It is frequently used as an electrophilic partner in a variety of

transition metal-catalyzed cross-coupling reactions, including Heck, Sonogashira, and

Buchwald-Hartwig reactions.[2]

Suzuki Reactions: The compound can be reacted with bis(pinacolato)diboron to form a

borane, which is a key component in Suzuki coupling reactions.[2]

Grignard Reagents: It can react with magnesium to form the corresponding Grignard

reagent, a powerful nucleophile used to create new carbon-carbon bonds.

Proteomics Research: It serves as a useful brominated organic building block in the field of

proteomics.[1]

While direct applications in marketed drugs are not extensively documented, its role as a

versatile intermediate allows for the construction of complex molecular architectures that are

central to the discovery of new therapeutic agents.
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Caption: Synthesis of 1-Bromo-3-tert-butylbenzene.
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Caption: Cross-coupling applications of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-3-tert-
butylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173181#cas-number-for-1-bromo-3-t-
butylthiobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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